Cas no 2319847-33-9 (N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide)

• Product Name: N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide
• CAS No: 2319847-33-9
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 5861088
• PubChem ID: 121151376
• Update Time: 2025-05-20

N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6471-5858
• 2319847-33-9
• N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide
• N-(4-butoxyphenyl)-4-(triazol-1-yl)piperidine-1-carboxamide
• AKOS032692656

• Inchi： 1S/C18H25N5O2/c1-2-3-14-25-17-6-4-15(5-7-17)20-18(24)22-11-8-16(9-12-22)23-13-10-19-21-23/h4-7,10,13,16H,2-3,8-9,11-12,14H2,1H3,(H,20,24)
• InChI Key： QMHMNPHZUWQPHS-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OCCCC)N1CCC(CC1)N1C=CN=N1

Computed Properties

• Exact Mass: 343.20082506g/mol
• Monoisotopic Mass: 343.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.3Ų

Additional information on N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide

Introduction to N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide (CAS No. 2319847-33-9)

N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide (CAS No. 2319847-33-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a butoxyphenyl group and a triazole ring attached to a piperidine moiety. The combination of these functional groups imparts specific biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The structure of N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is particularly noteworthy. The butoxyphenyl group provides lipophilicity, which can enhance the compound's ability to cross biological membranes and reach its target sites. The triazole ring, known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties, further enhances the compound's potential therapeutic value. The piperidine moiety contributes to the overall stability and bioavailability of the molecule.

Recent research has focused on the pharmacological properties of N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide could be a valuable candidate for the development of new anti-inflammatory and antifungal drugs.

In terms of mechanism of action, N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is believed to exert its effects through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses. By inhibiting NF-κB activation, the compound can reduce the expression of pro-inflammatory genes and thereby mitigate inflammation. Another potential mechanism involves the disruption of fungal cell wall synthesis, which could explain its antifungal activity.

The synthesis of N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been developed, with one common approach involving the coupling of 4-butoxyaniline with 4-chloropiperidine hydrochloride followed by a click reaction with azide-functionalized compounds to form the triazole ring. These synthetic methods are highly efficient and can be scaled up for industrial production.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in treating inflammatory diseases and fungal infections.

In conclusion, N-(4-butoxyphenyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide (CAS No. 2319847-33-9) represents a promising new compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative treatments in various medical conditions.